Cas no 116237-97-9 (TETRABUTYLPHOSPHONIUM TOLUENE-4-SULFONATE)

• Product Name: TETRABUTYLPHOSPHONIUM TOLUENE-4-SULFONATE
• CAS No: 116237-97-9
• MF: C₂₃H₄₃O₃PS
• MW: 430.624487161636
• MDL: MFCD00210094
• CID: 131138
• PubChem ID: 57653220
• Update Time: 2025-04-19

TETRABUTYLPHOSPHONIUM TOLUENE-4-SULFONATE Chemical and Physical Properties

Names and Identifiers

• TETRABUTYLPHOSPHONIUM TOLUENE-4-SULFONATE
• TOLUENE-4-SULFONIC ACID TETRABUTYLPHOSPHONIUM SALT
• p-Toluenesulfonic acid tetrabutylphosphonium salt
• Tetrabutylphosphonium p-toluenesulfonate
• 4-methylbenzenesulfonate,tetrabutylphosphanium
• Tetrabutylphosphonium p-toluenesulfonate >=95% (NT)
• Tetrabutylphosphonium p-methylbenzenesulfonate
• 4-methylbenzenesulfonate;tetrabutylphosphanium
• J-003408
• tetrabutylphosphanium 4-methylbenzene-1-sulfonate
• tetrabutylphosphonium 4-methylbenzenesulfonate
• Tetrabutylphosphonium p-toluenesulfonate, >=95% (NT)
• Tetrabutylphosphoniumtoluene-4-sulfonate
• DTXSID80584999
• SCHEMBL305721
• 116237-97-9
• TETRABUTYLPHOSPHONIUM TOSYLATE
• DB-246381

• MDL： MFCD00210094
• Inchi： 1S/C16H36P.C7H8O3S/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;1-6-2-4-7(5-3-6)11(8,9)10/h5-16H2,1-4H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
• InChI Key： FBYJOCBDWDVDOJ-UHFFFAOYSA-M
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)[O-].[P+](CCCC)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 430.26700
• Monoisotopic Mass: 430.26705340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 12
• Complexity: 309
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 65.6Ų

Experimental Properties

• Color/Form: crystal
• Melting Point: 54-59 °C
• PSA: 79.17000
• LogP: 8.18430
• Solubility: Not determined

TETRABUTYLPHOSPHONIUM TOLUENE-4-SULFONATE Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives p-Methylbenzenesulfonates